Cas no 728890-52-6 (HEPTANAMIDE, 7-MERCAPTO-N-(4-PHENYL-2-THIAZOLYL)-)

• Product Name: HEPTANAMIDE, 7-MERCAPTO-N-(4-PHENYL-2-THIAZOLYL)-
• CAS No: 728890-52-6
• MF: C₁₆H₂₀N₂OS₂
• MW: 320.472801208496
• CID: 3443459
• PubChem ID: 11427204
• Update Time: 2025-04-21

HEPTANAMIDE, 7-MERCAPTO-N-(4-PHENYL-2-THIAZOLYL)- Chemical and Physical Properties

Names and Identifiers

• HEPTANAMIDE, 7-MERCAPTO-N-(4-PHENYL-2-THIAZOLYL)-
• NCH-31
• PD183139
• 0QHA1X95MF
• BDBM19131
• N-(4-phenyl-1,3-thiazol-2-yl)-7-sulfanyl-heptanamide
• UNII-0QHA1X95MF
• 7-mercapto-N-(4-phenyl-2-thiazolyl)heptanamide
• N-(4-phenyl-1,3-thiazol-2-yl)-7-sulfanylheptanamide
• 728890-52-6
• JMC505425 Compound 7
• NCH 31
• CHEMBL419758

• Inchi： 1S/C16H20N2OS2/c19-15(10-6-1-2-7-11-20)18-16-17-14(12-21-16)13-8-4-3-5-9-13/h3-5,8-9,12,20H,1-2,6-7,10-11H2,(H,17,18,19)
• InChI Key： LUXAHBUKMVESIS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)CCCCCCS

Computed Properties

• Exact Mass: 320.10170561Da
• Monoisotopic Mass: 320.10170561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.2Ų